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Compound Focus: Agg-523

CAS No.: 920289-29-8

Cat. No.: S517527

Get Quote

AGG-523 (PF-5212371) is a selective, reversible aggrecanase inhibitor with the following chemical

characteristics [1] [2] [3]:

Property Specification

Generic Name AGG-523 [1] [2]

Chemical
Formula

C₂₈H₂₉FN₂O₄ [1] [2] [3]

Average
Molecular
Weight

476.548 g/mol [1] [2] [3]

CAS Number 920289-29-8 [1] [3]

IUPAC Name (4S)-4-({[1,1'-biphenyl]-4-yl}formamido)-4-({[1-(4-fluorophenyl)-2-methylpropan-2-

yl]carbamoyl})butanoic acid [1]

SMILES
Notation

C(C)(C)(Cc1ccc(F)cc1)NC(=O)C@@H=O)NC(=O)c1ccc(cc1)c1ccccc1 [1] [3]

Mechanism Reversible, non-hydroxamate, zinc-binding selective inhibitor of ADAMTS-4

(aggrecanase-1) and ADAMTS-5 (aggrecanase-2) [3]
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Mechanism of Action and Therapeutic Target

The diagram below illustrates how AGG-523 interferes with the cartilage degradation pathway in

Osteoarthritis.
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Inhibition of Cartilage Breakdown by AGG-523

Key Preclinical Research Findings

The following table summarizes quantitative data from a pivotal preclinical study investigating AGG-523

[4]:
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Study Model Key Measured Outcome Result with AGG-523

Rat Knee Injury Model Synovial fluid levels of Ala–Arg–Gly-
aggrecan (cartilage breakdown

fragment)

Reduced [4]

Human Knee Synovial Fluid
(after cruciate ligament rupture)

Elevation of Ala–Arg–Gly-aggrecan

fragment over 12 weeks

13.6-fold increase
(attenuated by inhibitor)
[4]

Human Knee Synovial Fluid
(after meniscal injury)

Elevation of Ala–Arg–Gly-aggrecan
fragment over 12 weeks

8.1-fold increase
(attenuated by inhibitor)

[4]

Experimental Research Context

For researchers aiming to work with AGG-523 or similar compounds, here is key information on its context

and procurement:

Research Use: AGG-523 is sold for research purposes only and is not for human patient use [3].
Available Form: It is typically supplied as a solid, with common vial sizes ranging from 1 mg to 500

mg for research [3].
Storage: It should be stored under the recommended conditions provided in the Certificate of

Analysis [3].

Clinical Development Status

AGG-523 reached Phase I clinical trials (NCT00454298) to evaluate its safety, tolerability,

pharmacokinetics, and pharmacodynamics in healthy subjects and patients with osteoarthritis [1] [5].

However, its clinical development was suspended for unknown reasons [5].

The search results do not contain detailed experimental protocols for specific assays like ELISA or IC50

determination for AGG-523. This information is typically found in the original research paper, which was

not among the searched results.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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